Cas no 1227499-38-8 (5-chloro-7-fluoro-1H-indole)

• Product Name: 5-chloro-7-fluoro-1H-indole
• CAS No: 1227499-38-8
• MF: C₈H₅ClFN
• MW: 169.583404302597
• MDL: MFCD16610330
• CID: 4579190
• PubChem ID: 89536885
• Update Time: 2025-10-29

5-chloro-7-fluoro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-7-fluoro-1H-indole
• 1H-Indole, 5-chloro-7-fluoro-
• 1227499-38-8
• MFCD16610330
• DB-196597
• E80214
• SCHEMBL14909105
• EN300-338277

• MDL： MFCD16610330
• Inchi： 1S/C8H5ClFN/c9-6-3-5-1-2-11-8(5)7(10)4-6/h1-4,11H
• InChI Key： ALVWLRRLYMWPAJ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2F)C=C1

Computed Properties

• Exact Mass: 169.0094550g/mol
• Monoisotopic Mass: 169.0094550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 15.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 5-chloro-7-fluoro-1H-indole

5-Chloro-7-Fluoro-1H-Indole: A Promising Compound in Pharmaceutical Research

5-Chloro-7-fluoro-1H-indole (CAS No. 1227499-38-8) is a versatile and intriguing compound that has garnered significant attention in the field of pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promising potential in various therapeutic applications. In this article, we will delve into the properties, synthesis, and recent research developments surrounding 5-chloro-7-fluoro-1H-indole.

Chemical Structure and Properties: 5-Chloro-7-fluoro-1H-indole is a substituted indole derivative with a chlorine atom at the 5-position and a fluorine atom at the 7-position. The presence of these halogen substituents imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug design and development. The indole scaffold is well-known for its biological activity, and the introduction of halogens can enhance its pharmacological properties, such as solubility, metabolic stability, and binding affinity to target proteins.

Synthesis of 5-Chloro-7-Fluoro-1H-Indole: The synthesis of 5-chloro-7-fluoro-1H-indole can be achieved through various methods, each with its own advantages and limitations. One common approach involves the condensation of 3-chloroaniline with 2-fluorobenzaldehyde followed by cyclization to form the indole ring. Another method involves the use of transition-metal-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig amination or the Suzuki coupling, to introduce the halogen substituents onto the indole framework. These synthetic routes have been optimized to improve yield and purity, making them suitable for large-scale production in pharmaceutical settings.

Biological Activity and Therapeutic Potential: Recent studies have highlighted the biological activity of 5-chloro-7-fluoro-1H-indole. One area of significant interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For example, research has shown that 5-chloro-7-fluoro-1H-indole can effectively inhibit kinases, which are key enzymes in signal transduction pathways implicated in cancer and inflammatory diseases. Additionally, this compound has demonstrated promising antiviral activity against certain RNA viruses, making it a potential lead compound for antiviral drug development.

Clinical Trials and Future Prospects: While 5-chloro-7-fluoro-1H-indole is still in the early stages of preclinical research, several studies have provided encouraging results that warrant further investigation. Preclinical trials have evaluated its safety and efficacy in animal models of cancer and viral infections. These studies have shown that 5-chloro-7-fluoro-1H-indole exhibits low toxicity and good pharmacokinetic properties, which are essential for successful clinical translation. Future clinical trials will aim to validate these findings in human subjects and explore its potential as a therapeutic agent.

Conclusion: In summary, 5-chloro-7-fluoro-1H-indole (CAS No. 1227499-38-8) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more data becomes available from preclinical and clinical studies, 5-chloro-7-fluoro-1H-indole may emerge as a valuable tool in the fight against various diseases.